Cas no 2137874-01-0 (3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile)

• Product Name: 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile
• CAS No: 2137874-01-0
• MF: C₈H₁₁F₃N₂
• MW: 192.181552171707
• CID: 6135306
• PubChem ID: 165856383
• Update Time: 2025-07-04

3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-715392
• 2137874-01-0
• 3-(cyclobutylamino)-4,4,4-trifluorobutanenitrile
• 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile

• Inchi： 1S/C8H11F3N2/c9-8(10,11)7(4-5-12)13-6-2-1-3-6/h6-7,13H,1-4H2
• InChI Key： CBZHOAGWXSXJQJ-UHFFFAOYSA-N
• SMILES： FC(C(CC#N)NC1CCC1)(F)F

Computed Properties

• Exact Mass: 192.08743285g/mol
• Monoisotopic Mass: 192.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile

3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile

3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile (CAS No. 2137874-01-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutylamino group with a trifluorobutanenitrile moiety, making it a versatile building block for advanced chemical synthesis.

The cyclobutylamino group in this compound contributes to its exceptional stability and reactivity, while the trifluorobutanenitrile group imparts high fluorine content, enhancing its electronic properties and thermal stability. Recent studies have highlighted the potential of this compound in the development of novel materials for electronic applications, particularly in the synthesis of advanced polymers and high-performance adhesives.

One of the most promising areas of research involving 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile is its role in drug discovery. The compound's ability to act as a bioisostere for other nitrogen-containing compounds has been extensively explored in medicinal chemistry. Researchers have demonstrated that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

In terms of synthesis, 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile is typically prepared through a multi-step process involving nucleophilic substitution and fluorination reactions. The optimization of these steps has been a focus of recent studies, with chemists developing more efficient and environmentally friendly methods to produce this compound on an industrial scale.

The physical properties of 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile are also noteworthy. It exhibits a high melting point and excellent solubility in organic solvents, making it ideal for use in various chemical reactions. Additionally, its stability under harsh conditions makes it suitable for applications in extreme environments.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile. Quantum mechanical calculations have provided insights into its bonding characteristics and reaction mechanisms, paving the way for innovative applications in catalysis and materials science.

In conclusion, 3-(Cyclobutylamino)-4,4,4-trifluorobutanenitrile (CAS No. 2137874-01-0) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an essential component in modern chemical research and development.